7-(benzo[d][1,3]dioxol-5-yl)-N-(2-fluorophenyl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: 7-(1,3-benzodioxol-5-yl)-N-(2-fluorophenyl)-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C19H19FN2O3S/c20-14-3-1-2-4-15(14)21-19(23)22-8-7-18(26-10-9-22)13-5-6-16-17(11-13)25-12-24-16/h1-6,11,18H,7-10,12H2,(H,21,23)
• InChI Key: AVWNYWXMHSALCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC3=C(C=C2)OCO3)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C19H19FN2O3S
• Molecular Weight: 374.4 g/mol

Description

The compound “7-(benzo[d][1,3]dioxol-5-yl)-N-(2-fluorophenyl)-1,4-thiazepane-4-carboxamide” is a complex organic molecule. It contains several functional groups including a benzo[d][1,3]dioxol-5-yl group, a 2-fluorophenyl group, and a 1,4-thiazepane-4-carboxamide group. These groups could potentially confer interesting chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzo[d][1,3]dioxol-5-yl group suggests that the compound may have aromatic properties, which could affect its chemical behavior.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For instance, the carboxamide group could potentially undergo hydrolysis, and the benzo[d][1,3]dioxol-5-yl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a carboxamide group could potentially increase the compound’s solubility in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: This compound’s structural features—such as the benzodioxole ring and the fluorophenyl group—make it an attractive candidate for drug design. Researchers have explored its potential in various therapeutic areas.

Applications:

• Anticancer Agents : The compound’s ability to interact with biological targets (e.g., enzymes, receptors) could lead to novel anticancer drugs. .
• Neurological Disorders : The thiazepane core may modulate neurotransmitter systems, making it relevant for neurodegenerative diseases. .

Material Science

Overview: The compound’s electronic properties and conjugated system make it relevant for material applications.

Applications:

• Organic Semiconductors : Researchers investigate its use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). .

Computational Chemistry

Overview: The compound’s molecular structure provides insights into its reactivity and properties.

Applications:

• Molecular Electrostatic Potentials (MEP) : Researchers use MEP to understand charge distributions, size, and shape. .

Crystallography

Overview: Determining the compound’s crystal structure informs its packing and intermolecular interactions.

Applications:

• Crystal Structure Analysis : Researchers have obtained crystallographic data, revealing the arrangement of molecules in the solid state. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, if this compound were used as a drug, its mechanism of action could involve interaction with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled. Without specific data, it’s difficult to provide detailed information on this topic.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity and interactions with other compounds, and investigating its behavior in biological systems.